tert-Butyl (2R,5S)-5-hydroxy-2-methylpiperidine-1-carboxylate

• IUPAC Name: tert-butyl (2R,5S)-5-hydroxy-2-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C11H21NO3/c1-8-5-6-9(13)7-12(8)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key: MHIXYMAYESKVIK-BDAKNGLRSA-N
• Canonical SMILES: CC1CCC(CN1C(=O)OC(C)(C)C)O
• Isomeric SMILES: C[C@@H]1CC[C@@H](CN1C(=O)OC(C)(C)C)O
• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol

Description

Tert-Butyl (2R,5S)-5-hydroxy-2-methylpiperidine-1-carboxylate, also known as tert-butyl (2R,5S)-5-hydroxy-2-methylpiperidine-1-carboxylate, is a chemical compound that has gained significant attention in scientific research. This compound is synthesized through a specific method and has been studied for its potential applications in various fields. In

Scientific Research Applications

Environmental and Biodegradation Studies

Research on compounds structurally related to tert-Butyl (2R,5S)-5-hydroxy-2-methylpiperidine-1-carboxylate, such as methyl tert-butyl ether (MTBE), has demonstrated their significant presence in the environment due to their extensive use. For instance, studies have focused on the decomposition of MTBE in cold plasma reactors, highlighting the application of radio frequency plasma technology for environmental cleanup (Hsieh et al., 2011). Additionally, the biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater have been reviewed, revealing microorganisms capable of degrading ETBE aerobically, thus presenting potential for bioaugmentation and biostimulation strategies in environmental remediation (Thornton et al., 2020).

Synthetic Applications and Environmental Fate

The synthetic applications of related compounds have also been explored, such as in the graphical synthetic routes of vandetanib, demonstrating the potential of tert-butyl 4-((tosyloxy)methyl)piperidine-1-carboxylate as an intermediate in industrial-scale pharmaceutical synthesis (Mi, 2015). Moreover, the environmental behavior and fate of MTBE, a compound with structural similarities, have been reviewed, highlighting its high solubility in water and low sorption to solids, which complicates its removal from contaminated water sources (Squillace et al., 1997).

Membrane Technology in Purification

The use of polymer membranes for purifying fuel additives, specifically methanol/MTBE separation via pervaporation, is another area of application. This technology showcases the efficiency of various polymer membranes in the separation of azeotropic mixtures, indicating potential uses in refining and environmental management processes (Pulyalina et al., 2020).